![molecular formula C15H15FN2O2 B3072315 N-(5-Amino-2-fluorophenyl)-4-ethoxybenzamide CAS No. 1016714-04-7](/img/structure/B3072315.png)
N-(5-Amino-2-fluorophenyl)-4-ethoxybenzamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-4-ethoxybenzamide, also known as NAFEB, is an aminofluorophenyl-substituted benzamide that has been studied extensively for its potential applications in the scientific research field. NAFEB has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for lab experiments.
Scientific Research Applications
- Specifics : Compounds related to ML-265 (a PKM2 activator) were developed, including Compound 2 . These new molecules demonstrate efficacy in preventing apoptosis in models of outer retinal stress .
- Significance : These molecules represent the first generation of structurally diverse, small-molecule PKM2 activators for delivery into the eye, addressing a critical gap in the pharmaceutical pipeline .
- Potential Use : Researchers might explore its reactivity with primary amines to create novel compounds .
Photoreceptor Neuroprotection
Metabolic Reprogramming
Aza-Michael Reactions
Proteomics Research
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-4-ethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O2/c1-2-20-12-6-3-10(4-7-12)15(19)18-14-9-11(17)5-8-13(14)16/h3-9H,2,17H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZTLBAXHPVUNAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-4-ethoxybenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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